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Compound of Interest

Compound Name: Chlorhexidine-d8

Cat. No.: B563137 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety, handling, and experimental application

of Chlorhexidine-d8. Chlorhexidine-d8 is the deuterated form of Chlorhexidine, a broad-

spectrum bisbiguanide antiseptic. It is commonly used as an internal standard in analytical and

pharmacokinetic research for the precise quantification of Chlorhexidine in biological samples

using methods like gas chromatography-mass spectrometry (GC-MS) or liquid

chromatography-mass spectrometry (LC-MS)[1][2]. The deuterium labeling enhances the

accuracy of these sensitive analytical techniques[2].

Safety Data and Hazard Identification
The following sections summarize the key safety information for Chlorhexidine-d8, primarily in

its hydrochloride salt form. It is crucial to consult the specific Safety Data Sheet (SDS) provided

by the supplier for the most accurate and detailed information.

Physical and Chemical Properties
A summary of the key physical and chemical properties of Chlorhexidine-d8 is presented in

the table below.
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Property Value Source

Synonyms

N1,N14-bis(4-chlorophenyl-

d4)-3,12-diimino-2,4,11,13-

tetraazatetradecanediimidamid

e, dihydrochloride; CHX-d8

[1][3]

CAS Number 2012598-75-1 (hydrochloride) [1][3]

Molecular Formula C₂₂H₂₂D₈Cl₂N₁₀ • 2HCl [1]

Molecular Weight 586.4 g/mol [1]

Appearance Solid [1][3]

Solubility
Soluble in DMSO and

Methanol
[1]

Stability
Stable for at least 4 years

when stored at -20°C
[1]

Toxicological Data and Hazard Classification
Chlorhexidine-d8 is classified with several hazards. The primary health risks are associated

with irritation and potential for organ damage through prolonged exposure. It is also highly toxic

to aquatic life.
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Hazard
Classification

GHS Code Description Source

Acute Toxicity - Oral H302 Harmful if swallowed. [3]

Skin Irritation H315 Causes skin irritation. [3]

Serious Eye Irritation H319
Causes serious eye

irritation.
[3]

Respiratory Irritation H335
May cause respiratory

irritation.
[3]

Specific Target Organ

Toxicity (Repeated

Exposure)

H373

May cause damage to

organs through

prolonged or repeated

exposure.

[3]

Acute Aquatic Toxicity H400
Very toxic to aquatic

life.
[3]

Chronic Aquatic

Toxicity
H410

Very toxic to aquatic

life with long lasting

effects.

[3]

Handling, Storage, and First Aid
Proper handling and storage procedures are essential to minimize risk to personnel and the

environment.

Personal Protective Equipment and Handling
A logical workflow for ensuring safety when handling Chlorhexidine-d8 is outlined below.
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Start: Handling Chlorhexidine-d8

Assess Risks:
- Review SDS

- Understand hazards (irritant, organ toxicity, aquatic toxicity)

Wear Appropriate PPE:
- Safety glasses with side-shields

- Chemical-resistant gloves (e.g., nitrile)
- Lab coat

- Respiratory protection if dust is generated

Safe Handling Practices:
- Use in a well-ventilated area (fume hood)

- Avoid breathing dust/vapors
- Avoid contact with skin and eyes

- Prevent static discharge

In Case of a Spill:
- Evacuate area

- Wear appropriate PPE
- Cover with inert absorbent material

- Collect and place in a sealed container for disposal
- Do not allow to enter drains

Spill Occurs

End: Complete Task and Decontaminate

Task CompleteClean-up Complete

Click to download full resolution via product page

Caption: Logical workflow for safe handling of Chlorhexidine-d8.

Storage and Disposal
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Procedure Recommendation Source

Storage

Store at -20°C in a tightly

closed container. Keep in a

dry, well-ventilated place.

[1][4]

Disposal

Dispose of contents and

container to an approved

waste disposal plant. Do not

allow the product to enter

drains or waterways.

[3]

First Aid Measures
Exposure Route First Aid Procedure Source

Inhalation

Move the person to fresh air. If

breathing is difficult, seek

medical attention.

[5]

Skin Contact

Take off immediately all

contaminated clothing. Rinse

skin with plenty of water. If

irritation persists, consult a

physician.

[5]

Eye Contact

Rinse cautiously with water for

several minutes. Remove

contact lenses if present and

easy to do. Continue rinsing

and immediately call an

ophthalmologist.

[5]

Ingestion

Do NOT induce vomiting.

Immediately make the victim

drink water (two glasses at

most). Consult a physician.

[5][6]

Mechanism of Action and Experimental Protocols
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Chlorhexidine's primary antimicrobial action involves the disruption of bacterial cell

membranes. As a cationic molecule at physiological pH, it binds to the negatively charged

components of the bacterial cell wall, leading to increased membrane permeability and leakage

of intracellular components.

Chlorhexidine Cation (+)

Electrostatic Binding

Bacterial Cell Membrane (-)
(Negatively Charged)

Membrane Disruption &
Increased Permeability

Leakage of Intracellular Components
(K+, ATP, etc.) Bacterial Cell Death

Click to download full resolution via product page

Caption: Simplified mechanism of Chlorhexidine's antimicrobial action.

Experimental Protocol: Use of Chlorhexidine-d8 as an
Internal Standard
The following is a generalized protocol for using Chlorhexidine-d8 as an internal standard for

the quantification of Chlorhexidine in a biological matrix (e.g., plasma) by LC-MS.

Objective: To accurately quantify the concentration of Chlorhexidine in a biological sample.

Materials:

Chlorhexidine analytical standard

Chlorhexidine-d8 internal standard

Biological matrix (e.g., plasma)

Protein precipitation solvent (e.g., acetonitrile)

LC-MS system with appropriate column

Methodology:
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Preparation of Standard Solutions:

Prepare a stock solution of Chlorhexidine and Chlorhexidine-d8 in a suitable solvent

(e.g., methanol).

Create a series of calibration standards by spiking known concentrations of the

Chlorhexidine stock solution into the blank biological matrix.

Sample Preparation:

To a known volume of the biological sample (and each calibration standard), add a fixed

amount of the Chlorhexidine-d8 internal standard solution.

Vortex the samples to ensure thorough mixing.

Add a protein precipitation solvent (e.g., 3 volumes of acetonitrile) to precipitate proteins.

Vortex again and then centrifuge at high speed to pellet the precipitated proteins.

Carefully transfer the supernatant to a clean vial for analysis.

LC-MS Analysis:

Inject the prepared samples onto the LC-MS system.

Develop a chromatographic method to separate Chlorhexidine and Chlorhexidine-d8
from other matrix components.

Use mass spectrometry in Multiple Reaction Monitoring (MRM) mode to detect and

quantify the parent and daughter ions for both Chlorhexidine and Chlorhexidine-d8.

Data Analysis:

Calculate the peak area ratio of the analyte (Chlorhexidine) to the internal standard

(Chlorhexidine-d8) for each sample and calibration standard.

Construct a calibration curve by plotting the peak area ratios of the calibration standards

against their known concentrations.
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Determine the concentration of Chlorhexidine in the unknown samples by interpolating

their peak area ratios from the calibration curve.

The workflow for this experimental protocol is illustrated below.

Start: Sample Quantification

Sample Preparation:
1. Add Biological Sample

2. Spike with Chlorhexidine-d8 (IS)
3. Precipitate Proteins (e.g., ACN)

Centrifuge and
Collect Supernatant

Inject Sample into
LC-MS System

LC-MS Analysis:
- Chromatographic Separation
- MS Detection (MRM Mode)

Data Processing:
- Calculate Peak Area Ratio (Analyte/IS)

- Plot Calibration Curve
- Determine Unknown Concentration

End: Report Results

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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